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Compound of Interest

Compound Name: Trimethoxy(octyl)silane

Cat. No.: B1346610 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the

handling of Trimethoxy(octyl)silane (CAS No. 3069-40-7). Adherence to these procedures is

critical for ensuring laboratory safety and proper chemical management.

I. Chemical Safety and Hazard Information
Trimethoxy(octyl)silane is a chemical that requires careful handling due to its potential

hazards. It is known to cause skin and serious eye irritation.[1] Inhalation may also cause

respiratory tract irritation.[2] Upon contact with water or moisture, it can hydrolyze to release

methanol, which has chronic effects on the central nervous system.[2]

Signal Word: Warning[1][3]

Hazard Statements:

H315: Causes skin irritation.[1][3]

H319: Causes serious eye irritation.[1][2]

H227: Combustible liquid.[2]
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II. Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling

Trimethoxy(octyl)silane to minimize exposure risk.

Protection Type Specific Recommendations Rationale

Eye Protection

Chemical splash goggles

(ANSI Z87.1 approved or

equivalent).[4] A face shield

may be required in situations

with a higher risk of splashing.

[1]

To prevent eye contact which

can cause serious irritation.[1]

[2]

Hand Protection
Neoprene or nitrile rubber

gloves.[2]

To prevent skin contact which

causes irritation.[1][3]

Skin and Body Protection

Protective clothing, such as a

lab coat. Protective boots may

be necessary depending on

the scale of work.[1]

To prevent skin contact and

contamination of personal

clothing.

Respiratory Protection

A vapor respirator is

recommended where exposure

through inhalation may occur.

[1] Work should be conducted

in a well-ventilated area or

under a chemical fume hood.

[2][4][5]

To prevent irritation of the

respiratory tract.[2]

III. Operational Plan for Safe Handling
A systematic approach to handling Trimethoxy(octyl)silane is crucial for laboratory safety.

1. Engineering Controls:

Always handle this chemical in a well-ventilated area.[2][4][5]
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Use a local exhaust ventilation system or a chemical fume hood to minimize vapor

inhalation.[1][6]

Ensure that an emergency eyewash station and a safety shower are readily accessible in the

immediate work area.[2][7]

2. Handling Procedures:

Avoid contact with skin, eyes, and clothing.[1][2]

Do not breathe vapors or mists.[2][8]

Keep the container tightly closed when not in use.[2][8]

Store in a cool, dry, and well-ventilated place away from heat, sparks, and open flames.[2][7]

The material is moisture-sensitive.[3]

Use non-sparking tools and take precautionary measures against static discharge.[2][7]

Ground and bond containers when transferring material.[7]

3. Hygiene Practices:

Wash hands thoroughly with soap and water after handling and before eating, drinking,

smoking, or using the toilet.[1][2][7]

Remove any contaminated clothing immediately and wash it before reuse.[1][3][7]

IV. Emergency Plan: Spills and First Aid
Immediate and appropriate action is critical in the event of a spill or personal exposure.

1. Spill Response Protocol:

Evacuate: Evacuate non-essential personnel from the spill area.[7]

Ventilate: Ensure the area is well-ventilated.[7]
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Contain: Cover the spill with a dry, inert absorbent material such as dry lime, sand, or soda

ash.[7] Do not use water.[7]

Collect: Using non-sparking tools, carefully collect the absorbed material and place it into a

suitable, labeled container for disposal.[2][7]

Decontaminate: Clean the spill area thoroughly.[3]

2. First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do so. Seek immediate medical attention.[1][7][8]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin with

plenty of soap and water.[3][7] If skin irritation occurs, get medical advice/attention.[1][3]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

begin rescue breathing. Seek medical attention.[7]

Ingestion: Do not induce vomiting. If the person is conscious, have them drink one or two

glasses of water. Never give anything by mouth to an unconscious person. Call a physician

or poison control center immediately.[3][5]

V. Disposal Plan
Proper disposal of Trimethoxy(octyl)silane and any contaminated materials is essential to

prevent environmental contamination and ensure regulatory compliance.

Waste Chemical: Unused Trimethoxy(octyl)silane should be disposed of as hazardous

waste. It may be possible to incinerate the chemical in a licensed facility equipped with an

afterburner and scrubber.[1][2]

Contaminated Materials: All materials used to clean up spills (e.g., absorbent materials,

gloves, and clothing) should be placed in a sealed, labeled container and disposed of as

hazardous waste.[7]
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Regulatory Compliance: Always consult with your institution's environmental health and

safety (EHS) department and follow all local, state, and federal regulations for hazardous

waste disposal.[1][7]

VI. Quantitative Data
The following table summarizes key quantitative data for Trimethoxy(octyl)silane.

Property Value

CAS Number 3069-40-7

Molecular Formula C₁₁H₂₆O₃Si[1]

Molecular Weight 234.41 g/mol

Appearance Liquid

Density 0.907 g/mL at 25 °C

Boiling Point 84 - 85 °C at 0.7 hPa[3]

Flash Point 95 °C (203 °F) - closed cup

Refractive Index n20/D 1.416

VII. Experimental Workflow Diagram
The following diagram illustrates the logical workflow for handling a chemical spill of

Trimethoxy(octyl)silane.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.tcichemicals.com/BE/en/sds/T2875_EU_6N.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/3131.pdf
https://www.benchchem.com/product/b1346610?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/T2875_EU_6N.pdf
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/04/09202624/Triethoxy_octyl_silane.pdf
https://www.benchchem.com/product/b1346610?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Trimethoxy(octyl)silane Spill Response

Spill Occurs

Evacuate Area Don Appropriate PPE

Ensure Ventilation

Contain Spill with Inert Absorbent
(e.g., sand, dry lime)

Collect Absorbed Material
(Use non-sparking tools)

Place in Labeled Waste Container

Decontaminate Spill Area

Report Incident to EHS

Click to download full resolution via product page

Caption: Workflow for Trimethoxy(octyl)silane Spill Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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